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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B3422242

An In-depth Technical Guide to 11-Aminoundecanoic Acid
Core Substance Identification

e Chemical Name: 11-Aminoundecanoic acid

e CAS Number: 2432-99-7[1][2][3]

e Molecular Formula: C11H23NO2[1][3][4]

Physicochemical Properties

The physical and chemical properties of 11-aminoundecanoic acid are summarized in the
table below. This data is essential for its handling, storage, and application in various
experimental settings.
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Property Value Reference

Molecular Weight 201.31 g/mol [31141[5]

Appearance White crystalline solid or (A][5]
powder

Melting Point 188-191 °C [1]

Density 1.1720 g/cm3 [1114]

Water Solubility 800 - 850 mg/L at 25°C [4]

pKa (amine) 11.15 [6]

pKa (carboxylate) 4.55 [6]

Log Kow -0.16 [4]

Synthesis and Purification

11-Aminoundecanoic acid is primarily produced industrially from castor oil.[4] The multi-step
synthesis process is a cornerstone of its production for applications such as the manufacturing
of Polyamide 11.
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Industrial synthesis workflow of 11-Aminoundecanoic acid.

Experimental Protocols
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1. Synthesis of 11-Aminoundecanoic Acid via Ammonolysis of 11-Bromoundecanoic Acid

This protocol is adapted from described laboratory and patented synthesis methods.[1][4][6]

o Materials:

o 11-Bromoundecanoic acid

[e]

Aqueous ammonia solution (32%)

o

Deionized water

[¢]

Jacketed glass reactor with a mechanical stirrer

[e]

Temperature control system (e.g., circulating bath)

e Procedure:

o Cool the jacketed reactor to 0°C.

o Charge the reactor with 660 g of 32% aqueous ammonia.

o Begin stirring the ammonia solution at 400 rpm.

o Melt 110 g of 11-bromoundecanoic acid by heating it to 90°C.

o Add the molten 11-bromoundecanoic acid dropwise to the stirred ammonia solution.
Maintain the reaction at atmospheric pressure.

o After the addition is complete, raise the temperature setpoint of the reaction mixture to
22°C.

o Implement a gradual temperature increase from 22°C to 32°C over approximately 75
hours, with stationary phases of 12.5 hours at 22°C, 24°C, 26°C, 28°C, 30°C, and 32°C to
ensure complete reaction and minimize side-product formation.

o Upon completion, heat the mixture to 100°C to remove excess ammonia.
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o The resulting product is crude 11-aminoundecanoic acid, which can be purified by
recrystallization.

2. Purification by Recrystallization

This protocol is based on described methods for refining crude 11-aminoundecanoic acid.[7]

[8]
o Materials:
o Crude 11-aminoundecanoic acid

Deionized water

[¢]

[e]

Heating mantle with magnetic stirrer

o

Erlenmeyer flask

[¢]

Buchner funnel and filter paper

Vacuum flask

[¢]

e Procedure:

o

Place the crude 11-aminoundecanoic acid in an Erlenmeyer flask.

o Add deionized water in a 1:10 mass ratio (e.g., 10 g of crude product in 100 mL of water).
o Heat the suspension to 100°C while stirring until the solid is completely dissolved.

o Maintain the solution at this temperature for 90 minutes.

o Remove the heat source and allow the solution to cool slowly to room temperature to
induce crystallization.

o Further cool the flask in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration using a Buchner funnel.
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o Wash the crystals with a small amount of cold deionized water.

o Dry the crystals in a vacuum oven to obtain pure 11-aminoundecanoic acid.

Applications in Research and Development

11-Aminoundecanoic acid is a versatile molecule with applications ranging from polymer
science to the development of functional materials and therapeutics. Its bifunctional nature,
possessing both an amine and a carboxylic acid group separated by a flexible alkyl chain, is
key to its utility.
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Key application areas of 11-Aminoundecanoic acid.

Representative Experimental Protocol: Formation of a
Low Molecular Weight Gelator

N-acyl derivatives of 11-aminoundecanoic acid have been shown to be effective low
molecular weight gelators for both water and organic solvents.[5][9][10] The following is a
representative protocol for the synthesis of an N-lauroyl derivative, which can act as a gelator.

o Materials:
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o 11-Aminoundecanoic acid

o Lauroyl chloride

o Sodium hydroxide (NaOH)

o Hydrochloric acid (HCI)

o Dioxane

o Deionized water

o Round-bottom flask with a magnetic stirrer

Ice bath

[¢]

Procedure:

[e]

Dissolution: Dissolve 11-aminoundecanoic acid in an aqueous solution of NaOH in a
round-bottom flask, placed in an ice bath.

o Acylation: While stirring vigorously, slowly add a solution of lauroyl chloride in dioxane to
the flask.

o Reaction: Allow the reaction to proceed at a low temperature for several hours, followed by
stirring at room temperature overnight.

o Acidification: Acidify the reaction mixture with HCI to precipitate the N-lauroyl-11-
aminoundecanoic acid.

o Isolation: Collect the precipitate by filtration, wash thoroughly with water to remove salts.

o Purification: The crude product can be further purified by recrystallization from a suitable
solvent (e.g., ethanol/water mixture).

o Gelation Test: To test for gelation, place a small amount of the dried product in a vial with a
chosen solvent (e.g., toluene). Heat the mixture until the solid dissolves, then allow it to
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cool to room temperature. A stable gel is formed if the solvent no longer flows when the

vial is inverted.

Safety and Handling

11-Aminoundecanoic acid has low acute toxicity, but appropriate safety measures should

always be followed in a laboratory setting.

Hazard Aspect

Observation

Recommendations

Acute Oral Toxicity

LD50 > 14700 mg/kg (rat)

Low toxicity. In case of
ingestion, dilute with water. Do

not induce vomiting.

Acute Dermal Toxicity

LDO > 2000 mg/kg (rat)

Low toxicity. Wash skin with

soap and water after handling.

Skin Irritation

Non-irritating

Wear protective gloves to

avoid contact.

Eye Irritation

Slight transient irritation

Wear safety glasses or

goggles.

Dust may cause respiratory

Handle in a well-ventilated

Inhalation S area or use local exhaust
irritation o
ventilation.
Sensitization Not a skin sensitizer N/A
Genotoxicity Not expected to be genotoxic N/A
) o Not expected to be
Carcinogenicity N/A

carcinogenic

This guide is intended for informational purposes for qualified professionals. Always consult the

relevant Safety Data Sheet (SDS) before handling this chemical and adhere to all institutional

safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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